Recent progress of manganese dioxide based electrocatalysts for the oxygen evolution reaction
Industrial Chemistry & Materials Pub Date: 2023-05-11 DOI: 10.1039/D3IM00034F
Abstract
The oxygen evolution reaction (OER) represents an anodic reaction for a variety of sustainable energy conversion and storage technologies, such as hydrogen production, CO2 reduction, etc. To realize the large-scale implementation of these technologies, the sluggish kinetics of the OER resulting from multi-step proton/electron transfer and occurring at the gas–liquid–solid triple-phase boundary needs to be accelerated. Manganese oxide-based (MnOx) materials, especially MnO2, have become promising non-precious metal electrocatalysts for the OER under acidic conditions due to the good trade-off between catalytic activity and stability. This paper reviews the recent progress of MnO2-based materials to catalyze the OER through either the traditional adsorbent formation mechanism (AEM) or the emerging lattice-oxygen-mediated mechanism (LOM). Pure manganese dioxide OER catalysts with different crystalline structures and morphologies are summarized, while MnO2-based composite structures are also discussed, and the application of MnO2-based catalysts in PEMWEs is summarized. Critical challenges and future research directions are presented to hopefully help future research.
Keywords: Manganese dioxides; Electrocatalysts; Oxygen evolution reaction; Adsorbate evolution mechanism; Lattice-oxygen-mediated mechanism.
![Graphical abstract: Recent progress of manganese dioxide based electrocatalysts for the oxygen evolution reaction](http://scimg.chem960.com/usr/1/D3IM00034F.jpg)
![Recent progress of manganese dioxide based electrocatalysts for the oxygen evolution reaction](https://scimg.chem960.com/usr/1/D3IM00034F.jpg)
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Journal Name:Industrial Chemistry & Materials
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